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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334

AN-PI1-001
Introduction

2-Ethoxyethanol, also known by its trade name Cellosolve, is a glycol ether that has
historically served as a versatile solvent in various industrial applications, including the
formulation of printing inks.[1][2] Its unique chemical properties, possessing both ether and
alcohol functionalities, allow it to dissolve a wide range of chemically diverse compounds, such
as resins, dyes, oils, and waxes.[2][3] In printing ink formulations, 2-ethoxyethanol acts as a
solvent to dissolve binders like nitrocellulose, a flow promoter, and a drying time retarder, which
is crucial for high-speed printing processes.[1][4][5] However, due to significant health and
safety concerns, its use has been largely curtailed and replaced by safer alternatives, such as
propylene glycol ethers.[2] These notes are intended for research and development purposes
to understand its functional properties.

Physicochemical Properties of 2-Ethoxyethanol

A summary of the key physical and chemical properties of 2-ethoxyethanol is presented
below. These properties are fundamental to its function as a solvent in ink systems.
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Property Value Reference(s)
CAS Number 110-80-5

Molecular Formula C4H1002

Molecular Weight 90.12 g/mol

Appearance Clear, colorless liquid [1]
Odor Sweetish, ether-like [1][6]
Boiling Point 135 °C (275 °F)

Melting Point -90 °C (-130 °F)

Flash Point 40-44 °C (104-111 °F) [3][7]
Density 0.93 g/mL at 25 °C

Solubility Miscible with water and most ae

organic solvents

Vapor Density

3.1 (vs. air)

Functional Role in Printing Inks

The primary function of 2-ethoxyethanol in printing ink is to act as a solvent that influences

several key performance characteristics of the final product.

e Solvency and Binder Compatibility: It is an excellent solvent for nitrocellulose and other

resins commonly used as binders in printing inks.[1][4] This ensures that the binder is fully

dissolved, which is essential for forming a continuous and adherent ink film on the substrate.

e Drying Time Regulation: Compared to more volatile solvents like ethanol or acetone, 2-

ethoxyethanol has a slower evaporation rate.[4] This property is beneficial as it prevents the

ink from drying too quickly on the printing press (e.g., on the rollers or in the screen), a

critical factor in gravure and flexographic printing.[5]

« Viscosity and Rheology Control: The solvent is a key component in determining the ink's

viscosity. By dissolving the solid components, it helps to achieve the target viscosity for
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optimal ink transfer and printability.[8][9]

e Film Formation and Adhesion: Proper dissolution of the binder by the solvent promotes
uniform film formation upon drying. This leads to improved gloss, durability, and adhesion of
the ink to a variety of substrates.[10]

Logical Relationship of 2-Ethoxyethanol in Ink Formulation
influences
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Fig 1. Influence of 2-Ethoxyethanol properties on ink performance.

lllustrative Performance Data

The following tables present illustrative data demonstrating the expected impact of varying 2-
ethoxyethanol concentrations in a model nitrocellulose-based ink formulation. This data is
hypothetical and intended to exemplify typical trends.

Table 1: Effect on Ink Viscosity

. 2-Ethoxyethanol (% Other Solvents (% Viscosity (cP at
Formulation ID

wiw) wiw) 25°C)
INK-A 5 55 65
INK-B 15 45 50
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| INK-C | 25|35 42 |

Table 2: Effect on Drying Time

. 2-Ethoxyethanol (% Touch-Dry Time Hard-Dry Time
Formulation ID . ]
wiw) (minutes) (minutes)
INK-A 5 8 25
INK-B 15 15 40

| INK-C | 25| 22 | 65 |

Table 3: Effect on Substrate Adhesion

. 2-Ethoxyethanol (% Adhesion (ASTM
Formulation ID Substrate
wiw) D3359)
INK-A 5 Polypropylene 2B
INK-B 15 Polypropylene 4B
INK-C 25 Polypropylene 5B

Adhesion Rating: 5B = Excellent (no removal), 0B = Poor (>65% removal)

Experimental Protocols

The following protocols outline standard methods for preparing and evaluating printing inks
containing 2-ethoxyethanol.

Protocol 1: Preparation of a Model Nitrocellulose-Based Ink

o Materials: Nitrocellulose resin, plasticizer (e.qg., dibutyl phthalate), pigment concentrate, 2-
ethoxyethanol, co-solvents (e.g., ethanol, ethyl acetate), mixing vessel, high-shear mixer.

e Procedure:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b086334?utm_src=pdf-body
https://www.benchchem.com/product/b086334?utm_src=pdf-body
https://www.benchchem.com/product/b086334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. To the mixing vessel, add the solvent blend (2-ethoxyethanol and co-solvents) as per the
formulation.

2. Begin gentle agitation and slowly add the nitrocellulose resin chips, avoiding clumping.
3. Once the resin is partially dissolved, add the plasticizer.

4. Increase mixing speed and continue until the resin is fully dissolved and the solution is
clear (approx. 60-90 minutes).

5. Slowly add the pigment concentrate while mixing.

6. Engage the high-shear mixer and disperse the pigment for 30-45 minutes or until the
desired patrticle size is achieved.

7. Perform quality control tests (viscosity, grind gauge) and adjust with solvent if necessary.
Protocol 2: Measurement of Ink Viscosity (ASTM D2196)

o Apparatus: Rotational viscometer (e.g., Brookfield), appropriate spindle, temperature-
controlled water bath.

e Procedure:
1. Calibrate the viscometer according to the manufacturer's instructions.

2. Place approximately 200 mL of the ink sample into a beaker and allow it to equilibrate to
25°C using the water bath.

3. Select a spindle and rotational speed that will give a torque reading between 20-80% of
the full scale.

4. Immerse the spindle into the ink to the marked level.
5. Start the viscometer and allow the reading to stabilize for 60 seconds.

6. Record the viscosity in centipoise (cP).
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Protocol 3: Determination of Drying Time (Modified ASTM D1640)
o Apparatus: Wire-wound rod (#5), non-porous substrate (e.g., glass plate), stopwatch.
e Procedure:

1. Place the glass plate on a level surface.

2. Apply a small amount of ink to the top of the plate.

3. Draw down the ink using the wire-wound rod to create a uniform film.[11]

4. Start the stopwatch immediately.

5. Touch-Dry: Gently touch the film with a clean finger at regular intervals. The touch-dry time
is when no ink transfers to the finger.

6. Hard-Dry: Firmly press a finger onto the film. The hard-dry time is when no impression or
tackiness is observed.[11]

Protocol 4: Evaluation of Substrate Adhesion (ASTM D3359 - Test Method B)
e Apparatus: Sharp cutting tool, straightedge, pressure-sensitive tape, illuminated magnifier.
e Procedure:

1. Apply the ink to the desired substrate and allow it to cure completely (e.g., 48-72 hours).
[12]

2. Using the cutting tool and straightedge, make six parallel cuts through the ink film,
approximately 2 mm apart.

3. Make another set of six cuts at a 90-degree angle to the first set to create a cross-hatch

lattice.
4. Firmly apply a piece of the specified tape over the lattice and smooth it down.

5. Within 90 seconds, rapidly pull the tape off at a 180-degree angle.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://patents.google.com/patent/EP0758673A2/en
https://patents.google.com/patent/EP0758673A2/en
https://www.grafityp.com/wp-content/uploads/2021/03/Ink-drying-methods.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

6. Examine the grid area for any removed ink using the magnifier and classify the adhesion
according to the ASTM D3359 scale (5B to 0B).

Experimental Workflow for Ink Evaluation

Ink Preparation

Select Raw Materials
(Resin, Pigment, Solvents)

Formulate Ink

(Protocol 1)

Quiality Control
(Grind, Solids %)

/ A\
/ N\
Perforryénce Tesﬁqg

Apply Ink Film Measure Viscosity

to Substrate (Protocol 2)

Determine Drying Time Evaluate Adhesion

(Protocol 3) (Protocol 4)
\ /

\Ana vysis /

Tabulate & Analyze Data

Click to download full resolution via product page

Fig 2. Workflow from ink formulation to performance analysis.
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Safety and Handling

2-Ethoxyethanol is a hazardous substance with significant health risks. Its use has been
declining due to demonstrated toxicity.[1]

o Health Hazards: Exposure to 2-ethoxyethanol can cause adverse reproductive effects in
both males and females and may harm an unborn child (teratogen).[13][14] It can also lead
to damage to blood cells and kidneys with long-term exposure. The substance can be
absorbed through the skin.[13]

» Handling Precautions: Use only in well-ventilated areas or under a chemical fume hood.[15]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and protective clothing.[7][16]

o Flammability: 2-Ethoxyethanol is a combustible liquid and its vapors can form explosive
mixtures with air.[3][7] Keep away from heat, sparks, and open flames.

Occupational Exposure Limits

Agency Limit (8-hr TWA) Reference(s)
OSHA (PEL) 200 ppm [7]

NIOSH (REL) 0.5 ppm [7]

ACGIH (TLV) 5 ppm [71[13]

TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL = Recommended
Exposure Limit, TLV = Threshold Limit Value.

Conclusion

2-Ethoxyethanol is an effective solvent for printing ink formulations, offering excellent solvency
for binders and control over drying time, which can enhance overall print quality and adhesion.
However, its use is severely restricted by its significant health hazards, particularly its
reproductive toxicity. Researchers and formulators must handle this chemical with extreme
caution and adhere to strict safety protocols. The industry has largely shifted to safer
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alternatives, such as propylene glycol ethers, which should be considered for any new ink
development.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086334#application-of-2-ethoxyethanol-in-printing-
ink-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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